Cas no 2229125-42-0 (tert-butyl 2-(1-amino-2-methylpropan-2-yl)morpholine-4-carboxylate)

• Product Name: tert-butyl 2-(1-amino-2-methylpropan-2-yl)morpholine-4-carboxylate
• CAS No: 2229125-42-0
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 6417639
• PubChem ID: 165689310
• Update Time: 2025-08-04

tert-butyl 2-(1-amino-2-methylpropan-2-yl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-amino-2-methylpropan-2-yl)morpholine-4-carboxylate
• EN300-1880916
• 2229125-42-0

• Inchi： 1S/C13H26N2O3/c1-12(2,3)18-11(16)15-6-7-17-10(8-15)13(4,5)9-14/h10H,6-9,14H2,1-5H3
• InChI Key： DCIMPAMMOMTBII-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1C(C)(C)CN

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.8Ų

Additional information on tert-butyl 2-(1-amino-2-methylpropan-2-yl)morpholine-4-carboxylate

tert-butyl 2-(1-amino-2-methylpropan-2-yl)morpholine-4-carboxylate (CAS No. 2229125-42-0): A Comprehensive Overview

tert-butyl 2-(1-amino-2-methylpropan-2-yl)morpholine-4-carboxylate, identified by its CAS number 2229125-42-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of morpholine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including its tert-butyl and amino substituents, contribute to its distinct chemical properties and make it a subject of interest for further exploration.

The morpholine core of tert-butyl 2-(1-amino-2-methylpropan-2-yl)morpholine-4-carboxylate plays a crucial role in its biological interactions. Morpholine derivatives are widely recognized for their ability to modulate various biological pathways, making them valuable candidates for drug development. The presence of the amino group and the tert-butyl moiety further enhances the compound's potential by introducing specific functional properties that can influence its pharmacokinetic behavior and target specificity.

In recent years, there has been a growing interest in the development of novel morpholine-based compounds due to their reported efficacy in various therapeutic areas. For instance, studies have highlighted the potential of morpholine derivatives as kinase inhibitors, which are critical in targeting cancer and inflammatory diseases. The structural design of tert-butyl 2-(1-amino-2-methylpropan-2-yl)morpholine-4-carboxylate aligns with this trend, as it incorporates functional groups that can interact with biological targets in a precise manner.

One of the key areas where this compound has shown promise is in the realm of enzyme inhibition. Enzymes are essential biological catalysts that play a vital role in numerous metabolic processes. By inhibiting specific enzymes, tert-butyl 2-(1-amino-2-methylpropan-2-yl)morpholine-4-carboxylate could potentially disrupt pathogenic pathways and offer therapeutic benefits. Research has indicated that the morpholine scaffold can effectively bind to enzyme active sites, leading to the development of potent inhibitors.

The synthesis of tert-butyl 2-(1-amino-2-methylpropan-2-yl)morpholine-4-carboxylate involves a series of well-defined chemical reactions that highlight the expertise required in organic synthesis. The introduction of the tert-butyl group and the amino-substituted isopropyl chain requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and nucleophilic substitution, are often employed to achieve the desired molecular structure.

The pharmacological profile of this compound is under active investigation in several research laboratories. Preliminary studies have suggested that it may exhibit properties beneficial in treating neurological disorders, where modulation of neurotransmitter activity is crucial. The ability of morpholine derivatives to cross the blood-brain barrier makes them particularly attractive for such applications. Additionally, the compound's stability under various physiological conditions enhances its potential as a viable therapeutic agent.

The chemical stability and solubility profile of tert-butyl 2-(1-amino-2-methylpropan-2-yl)morpholine-4-carboxylate are critical factors that determine its suitability for pharmaceutical use. Studies have demonstrated that this compound maintains its structural integrity under controlled storage conditions, ensuring long-term viability. Furthermore, its solubility characteristics allow for easy formulation into various pharmaceutical dosage forms, which is essential for patient compliance and therapeutic efficacy.

In conclusion, tert-butyl 2-(1-amino-2-methylpropan-2-yl)morpholine-4-carboxylate (CAS No. 2229125-42-0) represents a significant advancement in morpholine-based drug development. Its unique structural features and demonstrated biological activities position it as a promising candidate for further clinical investigation. As research continues to uncover new therapeutic applications for morpholine derivatives, compounds like this one are likely to play an increasingly important role in addressing complex medical challenges.